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Compound of Interest

Compound Name: 5-Ethyl-2-nonanol

Cat. No.: B092646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 5-Ethyl-2-nonanol as

a fragrance ingredient. This document details its physicochemical properties, olfactory profile,

and performance characteristics, alongside detailed protocols for its analysis, sensory

evaluation, and incorporation into fragrance formulations.

Introduction to 5-Ethyl-2-nonanol in Fragrance
5-Ethyl-2-nonanol is a secondary branched-chain alcohol that serves as a valuable

component in the perfumer's palette.[1] Its unique structure contributes to a desirable olfactory

profile and functional properties within a fragrance concentrate. It can function as both a

primary scent component and a modifier that enhances the overall character of a fragrance.[1]

Olfactory Profile: 5-Ethyl-2-nonanol is characterized by a pleasant aroma with distinct floral

and fruity notes. Its scent profile makes it suitable for a variety of fragrance applications,

particularly in floral, fruity, and fresh compositions.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Ethyl-2-nonanol is provided in the table

below. These properties are crucial for predicting its behavior in formulations, including its

volatility, solubility, and stability.
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Property Value Reference

Molecular Formula C₁₁H₂₄O [1][2]

Molecular Weight 172.31 g/mol [1][2]

CAS Number 103-08-2 [3]

Appearance Colorless liquid N/A

Boiling Point 223-225 °C [1]

Density 0.826-0.845 g/cm³ [1]

Vapor Pressure 0.02 mmHg at 25°C [1]

Solubility Insoluble in water N/A

LogP (Octanol/Water Partition

Coefficient)
3.74 (estimated) [4]

Note: Some values are estimated or based on structurally similar compounds due to limited

publicly available data for 5-Ethyl-2-nonanol.

Application in Fragrance Formulations
5-Ethyl-2-nonanol's floral and fruity character allows for its use in a variety of fragrance

accords. It can be used to add brightness and a natural feel to floral compositions, or to provide

a juicy, ripe quality to fruity blends. Due to its molecular weight and vapor pressure, it is

considered a middle note in a fragrance, contributing to the heart of the scent.

Illustrative Floral Fragrance Accord
The following table provides a hypothetical formulation for a floral accord incorporating a

branched secondary alcohol like 5-Ethyl-2-nonanol. This serves as a starting point for

formulators.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.smolecule.com/products/s1513154
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2-nonanol
https://www.smolecule.com/products/s1513154
https://pubchem.ncbi.nlm.nih.gov/compound/5-Ethyl-2-nonanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1174131.htm
https://www.smolecule.com/products/s1513154
https://www.smolecule.com/products/s1513154
https://www.smolecule.com/products/s1513154
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5960231.aspx
https://www.benchchem.com/product/b092646?utm_src=pdf-body
https://www.benchchem.com/product/b092646?utm_src=pdf-body
https://www.benchchem.com/product/b092646?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingredient CAS Number Parts (out of 1000)
Olfactory
Contribution

Phenyl Ethyl Alcohol 60-12-8 250 Rose, honey

Linalool 78-70-6 150
Floral (lily of the

valley), woody

Hedione® (Methyl

Dihydrojasmonate)
24851-98-7 150 Jasmine, airy, diffusive

5-Ethyl-2-nonanol 103-08-2 100
Floral, fruity, adds

volume

Geraniol 106-24-1 80 Rose, geranium

Citronellol 106-22-9 70 Rose, citrus

Benzyl Acetate 140-11-4 50 Jasmine, fruity

Indole (10% in DPG) 120-72-9 20
Animalic, floral

(narcissus)

Alpha-Ionone 127-41-3 30 Violet, woody

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of 5-Ethyl-2-nonanol
Objective: To determine the purity of 5-Ethyl-2-nonanol and to identify its presence in a

fragrance formulation.

Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Capillary Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Procedure:
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Sample Preparation:

For purity analysis: Dilute 1 µL of 5-Ethyl-2-nonanol in 1 mL of ethanol.

For fragrance analysis: Dilute 1 µL of the fragrance concentrate in 1 mL of ethanol.

GC-MS Conditions:

Injector Temperature: 250°C

Injection Volume: 1 µL (split mode, 50:1)

Carrier Gas: Helium at a constant flow of 1 mL/min

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: 5°C/min to 240°C

Hold at 240°C for 5 minutes

MS Transfer Line Temperature: 280°C

Ion Source Temperature: 230°C

Mass Range: 40-400 amu

Data Analysis:

Identify the peak corresponding to 5-Ethyl-2-nonanol by its retention time and mass

spectrum.

Compare the mass spectrum with a reference library (e.g., NIST) for confirmation.

Calculate the peak area to determine the relative concentration.

Workflow for GC-MS Analysis:
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Caption: Workflow for GC-MS analysis of 5-Ethyl-2-nonanol.

Sensory Evaluation Protocol
Objective: To characterize the olfactory profile of 5-Ethyl-2-nonanol and its performance in a

fragrance accord.

Materials:

5-Ethyl-2-nonanol (10% solution in ethanol)

Fragrance accord containing 5-Ethyl-2-nonanol (10% solution in ethanol)

Reference fragrances

Odorless smelling strips (blotters)

Well-ventilated, odor-free evaluation booths

Procedure:

Panelist Selection: Select a panel of at least 5 trained sensory analysts.

Sample Preparation: Dip smelling strips into the prepared solutions to a depth of 1 cm. Allow

the ethanol to evaporate for 30 seconds.

Evaluation:
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Top Notes (0-15 minutes): Panelists smell the strips and record their initial impressions,

describing the scent characteristics.

Heart Notes (15 minutes - 2 hours): Panelists re-evaluate the strips at regular intervals

and note the evolution of the fragrance.

Base Notes (2 hours+): Final evaluations are made to assess the dry-down character and

substantivity.

Data Collection: Use a standardized questionnaire for panelists to rate the intensity of

different scent attributes (e.g., floral, fruity, woody) on a scale (e.g., 1 to 9).

Sensory Evaluation Workflow:
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Caption: Workflow for the sensory evaluation of fragrances.

Stability Testing Protocol
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Objective: To assess the stability of a fragrance formulation containing 5-Ethyl-2-nonanol
under various conditions.[5]

Procedure:

Prepare samples of the final fragrance formulation in its intended packaging.

Store samples under the following conditions for a period of 12 weeks:

Accelerated Aging: 40°C in an oven

Light Exposure: In a light box with controlled UV and visible light

Room Temperature: 25°C (control)

Evaluate the samples at 2, 4, 8, and 12 weeks for:

Olfactory Changes: Using the sensory evaluation protocol.

Physical Changes: Color, clarity, and phase separation.

Chemical Changes: GC-MS analysis to monitor the concentration of key ingredients,

including 5-Ethyl-2-nonanol.

Olfactory Signaling Pathway
The perception of 5-Ethyl-2-nonanol, like all odorants, is initiated by its interaction with

olfactory receptors in the nasal epithelium. This triggers a complex signaling cascade within the

olfactory sensory neurons.

Diagram of the Olfactory Signaling Pathway:
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Caption: Simplified diagram of the olfactory signal transduction pathway.[6][7][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b092646?utm_src=pdf-body-img
https://www.researchgate.net/figure/Schematic-model-of-the-olfactory-signaling-transduction-pathways-in-OSNs-adapted-from_fig1_354075621
https://www.researchgate.net/figure/A-schematic-diagram-of-olfactory-signal-transduction-Olfactory-signal-transduction_fig2_233787858
https://openi.nlm.nih.gov/detailedresult?img=PMC4133803_BMB-45-612-g0001&req=4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Regulatory Information
5-Ethyl-2-nonanol, as a branched-chain saturated alcohol, is part of a group of fragrance

ingredients that have been evaluated for safety. As with all fragrance ingredients, it is essential

to adhere to the guidelines and standards set by regulatory bodies such as the International

Fragrance Association (IFRA). A comprehensive safety assessment should be conducted for

any new formulation.

Disclaimer: The information provided in these application notes is for research and

development purposes only. It is the responsibility of the user to ensure compliance with all

applicable laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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